(2-Methylphenyl)(trimethylsilyloxy)acetonitrile

• Molecular Formula: C12H17NOSi
• Molecular Weight: 219.35 g/mol
• IUPAC Name: 2-(2-methylphenyl)-2-trimethylsilyloxyacetonitrile
• InChI: InChI=1S/C12H17NOSi/c1-10-7-5-6-8-11(10)12(9-13)14-15(2,3)4/h5-8,12H,1-4H3
• InChI Key: ZWIHLRRBWNXPKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C#N)O[Si](C)(C)C

Description

(2-Methylphenyl)(trimethylsilyloxy)acetonitrile is a useful research compound. Its molecular formula is C12H17NOSi and its molecular weight is 219.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.00 g (8.33 mmol) of 2-methylbenzaldehyde dissolved in 20 mL of dichloromethane was added 1.33 mL (10.0 mmol) trimethylsilylcyanide, 1-2 mg of potassium cyanide, 1-2 mg of 18-crown-6, and the reaction mixture was stirred at room temperature for 3 hours. The reaction mixture was then diluted into diethyl ether, washed with 5% NaHCO3, brine, dried (MgSO4), filtered and evaporated. The residual oil was used directly in the next step.